6-((3-(1H-benzo[d][1,2,3]triazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl)amino)hexanoic acid

• IUPAC Name: 6-[[3-(benzotriazol-1-yl)-1,4-dioxonaphthalen-2-yl]amino]hexanoic acid
• InChI: InChI=1S/C22H20N4O4/c27-18(28)12-2-1-7-13-23-19-20(26-17-11-6-5-10-16(17)24-25-26)22(30)15-9-4-3-8-14(15)21(19)29/h3-6,8-11,23H,1-2,7,12-13H2,(H,27,28)
• InChI Key: LSEQAJREEBPKSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=C(C2=O)N3C4=CC=CC=C4N=N3)NCCCCCC(=O)O
• Molecular Formula: C22H20N4O4
• Molecular Weight: 404.4 g/mol

Description

The compound “6-((3-(1H-benzo[d][1,2,3]triazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl)amino)hexanoic acid” is a complex organic molecule. It contains a 1H-benzo[d][1,2,3]triazol-1-yl moiety, which is a type of heterocyclic compound. These types of compounds are known to exhibit a wide range of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the 1H-benzo[d][1,2,3]triazol-1-yl moiety and the 1,4-dioxo-1,4-dihydronaphthalen-2-yl moiety. The exact synthetic route would depend on the available starting materials and the desired route of synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as NMR and HR-MS. The presence of the 1H-benzo[d][1,2,3]triazol-1-yl moiety and the 1,4-dioxo-1,4-dihydronaphthalen-2-yl moiety would be confirmed by these techniques.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the 1H-benzo[d][1,2,3]triazol-1-yl moiety and the 1,4-dioxo-1,4-dihydronaphthalen-2-yl moiety. These moieties could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These properties could include its solubility, melting point, boiling point, and stability.

Scientific Research Applications

Drug Discovery and Development

The 1,2,3-triazole ring system, which can be easily synthesized via copper-catalyzed click reactions, plays a crucial role in drug discovery. This compound’s structure incorporates a quinoline-based [1,2,3]-triazole hybrid derivative, formed by reacting 4-azido-7-chloroquinoline with an alkyne derivative of hydroxybenzotriazole (HOBt). .

Alzheimer’s Disease Research

Neurodegenerative diseases like Alzheimer’s pose significant challenges. Computational studies have predicted the interaction of this compound with acetylcholinesterase (AChE), a key enzyme involved in hydrolyzing acetylcholine. .

Pharmacokinetic Properties

Assessing the drug-likeness of this compound is essential for its potential clinical use. Predictive models can estimate its pharmacokinetic properties, guiding further optimization and development.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would likely involve interaction with a specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its intended use. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization, and potential applications. This could include studies to determine its biological activity, stability, and potential uses.